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Introduction
TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC).[1][2] sAC is a

crucial enzyme in sperm motility and capacitation, the process by which sperm become

competent to fertilize an egg.[3] By inhibiting sAC, TDI-11861 effectively blocks these

processes, leading to temporary and reversible male infertility.[3][4] This makes TDI-11861 a

promising candidate for the development of an on-demand, non-hormonal male contraceptive.

[1][2] These application notes provide a detailed protocol for the intraperitoneal (i.p.) injection of

TDI-11861 in mice for preclinical research, along with relevant quantitative data and a

description of the underlying signaling pathway.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo parameters for TDI-11861.

Table 1: In Vitro Potency of TDI-11861
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Parameter Value Species Application

IC₅₀ (sAC enzyme

inhibition)
3 nM Human Biochemical Assay

IC₅₀ (sAC-dependent

cAMP accumulation)
7 nM Rat Cellular Assay

K_D (Binding affinity

to sAC)
1.4 nM Human

Surface Plasmon

Resonance

Table 2: In Vivo Efficacy of TDI-11861 in Mice (50 mg/kg, i.p.)

Time Post-Injection Sperm Motility Contraceptive Efficacy

30 minutes - 2.5 hours Immobilized 100%

3 hours Some motility regained 91%

24 hours Normal motility restored Fertility restored

Table 3: Pharmacokinetics of TDI-11861 in Male CD-1 Mice (50 mg/kg, i.p.)

Time Post-Injection
Mean Unbound Plasma Concentration
(µM)

1 hour 7.04

4 hours 0.93

Signaling Pathway
TDI-11861 exerts its effect by inhibiting the soluble adenylyl cyclase (sAC) signaling pathway,

which is essential for sperm function.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15602824?utm_src=pdf-body
https://www.benchchem.com/product/b15602824?utm_src=pdf-body
https://www.benchchem.com/product/b15602824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Environment

Sperm Cell

Bicarbonate (HCO3-)

sAC

Activates

cAMP

Converts

ATP

PKA
Activates

Downstream Effectors
Phosphorylates Sperm Motility &

Capacitation
Promotes

TDI-11861
Inhibits

Click to download full resolution via product page

Caption: TDI-11861 inhibits the sAC signaling pathway in sperm.

Experimental Protocol: Intraperitoneal Injection of
TDI-11861 in Mice
This protocol provides a detailed procedure for the preparation and intraperitoneal

administration of TDI-11861 to mice.

Materials
TDI-11861 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 400 (PEG400), sterile

Phosphate-buffered saline (PBS), sterile

1 mL sterile syringes

26-28 gauge sterile needles
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70% ethanol

Sterile gauze pads

Appropriate personal protective equipment (PPE)

Experimental Workflow

1. Preparation of Dosing Solution

2. Dose Calculation

3. Animal Restraint

4. Intraperitoneal Injection

5. Post-Injection Monitoring

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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